Chlorpromazine-d6 Hydrochloride
Chlorpromazine-d6 Hydrochloride
Chlorpromazine-d6 (CPZ-d6) is intended for use as an internal standard for the quantification of CPZ by GC- or LC-MS. CPZ is a typical antipsychotic and an antagonist of dopamine D2, D3, and D4 receptors (Kis = 0.66, 0.84, and 1.2 nM, respectively) as well as the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 1.8 nM). It is also an antagonist of histamine H1, α1A-, α2B-, and α2C-adrenergic, and M3 muscarinic acetylcholine receptors (Kis = 6, 0.28, 27, 46, and 47 nM, respectively). CPZ (10 mg/kg per day) increases latency to find the platform in a repealed acquisition water maze task and decreases vertical activity and stereotypic movements in the open field test in rats. CPZ (0.3, 1, and 3 mg/kg, s.c.) also reduces emesis induced by cisplatin in dogs.
An isotope lablled derivative of Chlorpromazine. Chlorpromazine is an antipsychotic medication. It can be used to treat psychotic disorders such as schizophrenia.
An isotope lablled derivative of Chlorpromazine. Chlorpromazine is an antipsychotic medication. It can be used to treat psychotic disorders such as schizophrenia.
Brand Name:
Vulcanchem
CAS No.:
1228182-46-4
VCID:
VC0196389
InChI:
InChI=1S/C17H19ClN2S.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H/i1D3,2D3;
SMILES:
CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl
Molecular Formula:
C17H20Cl2N2S
Molecular Weight:
361.4 g/mol
Chlorpromazine-d6 Hydrochloride
CAS No.: 1228182-46-4
VCID: VC0196389
Molecular Formula: C17H20Cl2N2S
Molecular Weight: 361.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Chlorpromazine-d6 (CPZ-d6) is intended for use as an internal standard for the quantification of CPZ by GC- or LC-MS. CPZ is a typical antipsychotic and an antagonist of dopamine D2, D3, and D4 receptors (Kis = 0.66, 0.84, and 1.2 nM, respectively) as well as the serotonin (5-HT) receptor subtype 5-HT2A (Ki = 1.8 nM). It is also an antagonist of histamine H1, α1A-, α2B-, and α2C-adrenergic, and M3 muscarinic acetylcholine receptors (Kis = 6, 0.28, 27, 46, and 47 nM, respectively). CPZ (10 mg/kg per day) increases latency to find the platform in a repealed acquisition water maze task and decreases vertical activity and stereotypic movements in the open field test in rats. CPZ (0.3, 1, and 3 mg/kg, s.c.) also reduces emesis induced by cisplatin in dogs. An isotope lablled derivative of Chlorpromazine. Chlorpromazine is an antipsychotic medication. It can be used to treat psychotic disorders such as schizophrenia. |
---|---|
CAS No. | 1228182-46-4 |
Product Name | Chlorpromazine-d6 Hydrochloride |
Molecular Formula | C17H20Cl2N2S |
Molecular Weight | 361.4 g/mol |
IUPAC Name | 3-(2-chlorophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-1-amine;hydrochloride |
Standard InChI | InChI=1S/C17H19ClN2S.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H/i1D3,2D3; |
Standard InChIKey | FBSMERQALIEGJT-TXHXQZCNSA-N |
Isomeric SMILES | [2H]C([2H])([2H])N(CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl)C([2H])([2H])[2H].Cl |
SMILES | CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl |
Canonical SMILES | CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl |
Appearance | Off-White to Pale Yellow Solid |
Application | Labelled Chlorpromazine. Used as an antiemetic and antipsychotic. |
Melting Point | 184-189°C |
Purity | > 95% |
Quantity | Milligrams-Grams |
Related CAS | 69-09-0 (unlabelled) |
Shelf Life | As supplied, 2 years from the QC date provided on the Certificate of Analysis, when stored properly |
Solubility | 10 mM in DMSO |
Storage | -20ºC Freeze |
Synonyms | [3-(2-chloro- phenothiazin-10-yl)- propyl]-dimethyl-D6- amine hydrochloride |
Tag | Chlorpromazine |
PubChem Compound | 71312495 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume